Cas no 143257-98-1 (1-Benzyl-2-piperazin-1-yl-1H-benzimidazole dihydrochloride)

1-Benzyl-2-piperazin-1-yl-1H-benzimidazole dihydrochloride is a benzimidazole derivative with a piperazine substitution, commonly utilized in pharmaceutical and biochemical research. Its dihydrochloride salt form enhances solubility and stability, making it suitable for experimental applications. The compound’s structural features, including the benzyl and piperazine moieties, contribute to its potential as an intermediate in the synthesis of bioactive molecules. It is often employed in studies involving receptor binding or enzyme inhibition due to its modulatory properties. The high purity and well-defined chemical composition ensure reproducibility in research settings. This compound is typically handled under controlled conditions to maintain its integrity.
1-Benzyl-2-piperazin-1-yl-1H-benzimidazole dihydrochloride structure
143257-98-1 structure
Product Name:1-Benzyl-2-piperazin-1-yl-1H-benzimidazole dihydrochloride
CAS No:143257-98-1
MF:C18H20N4
MW:292.378203392029
MDL:MFCD22587621
CID:144702
PubChem ID:65997
Update Time:2025-06-07

1-Benzyl-2-piperazin-1-yl-1H-benzimidazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,1-(phenylmethyl)-2-(1-piperazinyl)-
    • 1-Benzyl-2-piperazin-1-yl-1H-benzimidazole dihydrochloride
    • 1-benzyl-2-piperazin-1-ylbenzimidazole
    • 1-benzyl-2-(piperazin-1-yl)-1H-benzimidazole
    • 1-Benzyl-2-piperazin-1-yl-1H-benzoimidazole
    • 1-phenylmethyl-2-(1-piperazinyl)-1H-benzimidazole
    • Lerisetron
    • lerisetron[inn]
    • UNII-Q36R82SXRG
    • 1-(Phenylmethyl)-2-(1-piperazinyl)-1H-benzimidazole
    • 1-Benzyl-2-(1-piperazinyl)benzimidazole
    • BCP33052
    • Z2049693817
    • Q6528811
    • SCHEMBL141124
    • AKOS015957715
    • trans-cyclohexane-1,3-diamine?hydrochloride
    • HY-105090
    • NS00068138
    • PWWDCRQZITYKDV-UHFFFAOYSA-N
    • CS-0024958
    • 1-Benzyl-2-(piperazin-1-yl)-1H-benzo[d]imidazole
    • 1-benzyl-2-(piperazin-1-yl)-1H-1,3-benzodiazole
    • 143257-98-1
    • DTXSID90162368
    • s2644
    • Lerisetron [INN]
    • EN300-242559
    • Q36R82SXRG
    • BDBM50103072
    • CHEMBL56900
    • EX-A7543
    • DB12964
    • LERISETRON [WHO-DD]
    • TS-09803
    • DA-64920
    • DTXCID5084859
    • F-0930-RS2
    • lerisetronum
    • BRD-K62398570-300-01-2
    • G48953
    • MDL: MFCD22587621
    • Inchi: 1S/C18H20N4/c1-2-6-15(7-3-1)14-22-17-9-5-4-8-16(17)20-18(22)21-12-10-19-11-13-21/h1-9,19H,10-14H2
    • InChI Key: PWWDCRQZITYKDV-UHFFFAOYSA-N
    • SMILES: N1(C2=NC3C=CC=CC=3N2CC2C=CC=CC=2)CCNCC1

Computed Properties

  • Exact Mass: 292.16900
  • Monoisotopic Mass: 292.169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.1A^2
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 502.0±60.0 °C at 760 mmHg
  • Flash Point: 257.4±32.9 °C
  • Refractive Index: 1.669
  • Solubility: Almost insoluble (0.013 g/l) (25 º C),
  • PSA: 33.09000
  • LogP: 2.88800
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-Benzyl-2-piperazin-1-yl-1H-benzimidazole dihydrochloride Security Information

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